Cas no 88581-15-1 (2-Naphthalenamine, 4-[(trifluoromethyl)thio]-)

• Product Name: 2-Naphthalenamine, 4-[(trifluoromethyl)thio]-
• CAS No: 88581-15-1
• MF: C₁₁H₈F₃NS
• MW: 243.248131752014
• CID: 627866
• PubChem ID: 71318851
• Update Time: 2025-04-19

2-Naphthalenamine, 4-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine, 4-[(trifluoromethyl)thio]-
• 4-(trifluoromethylsulfanyl)naphthalen-2-amine
• 4-[(Trifluoromethyl)sulfanyl]naphthalen-2-amine
• 88581-15-1
• DTXSID60748911

• Inchi： 1S/C11H8F3NS/c12-11(13,14)16-10-6-8(15)5-7-3-1-2-4-9(7)10/h1-6H,15H2
• InChI Key： BAPPJRKYKWTSMN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 243.03295492g/mol
• Monoisotopic Mass: 243.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.3Ų